Cas no 1005641-08-6 (methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate)

Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate is a specialized nitro-substituted pyrazole derivative with applications in pharmaceutical and agrochemical research. Its structure features a methyl ester group and a nitro-functionalized pyrazole ring, offering reactivity useful for further synthetic modifications. The compound’s nitro group enhances electrophilic properties, making it a potential intermediate for heterocyclic synthesis or bioactive molecule development. The ester moiety provides versatility for hydrolysis or transesterification reactions. Its stability under standard conditions and well-defined molecular architecture make it suitable for precise chemical transformations. This compound is primarily of interest in medicinal chemistry for scaffold diversification and in material science for functionalized polymer precursors.
methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate structure
1005641-08-6 structure
Product Name:methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
CAS No:1005641-08-6
MF:C9H13N3O4
MW:227.217221975327
MDL:MFCD04969141
CID:2952049
PubChem ID:17024831
Update Time:2025-05-27

methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

    • STK313227
    • AKOS B018611
    • ART-CHEM-BB B018611
    • methyl 2-methyl-3-(5-methyl-3-nitropyrazol-1-yl)propanoate
    • methyl 2-methyl-3-(5-methyl-3-nitro-pyrazol-1-yl)propanoate
    • Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
    • 2-methyl-3-(5-methyl-3-nitro-1-pyrazolyl)propanoic acid methyl ester
    • 2-METHYL-3-(5-METHYL-3-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID METHYL ESTER
    • BBL039255
    • 1H-pyrazole-1-propanoic acid, alpha,5-dimethyl-3-nitro-, methyl ester
    • MFCD04969141
    • EN300-229338
    • CS-0276159
    • H33109
    • LS-06521
    • ALBB-021609
    • AKOS000307891
    • AKOS015922363
    • 1005641-08-6
    • methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
    • MDL： MFCD04969141
    • Inchi： 1S/C9H13N3O4/c1-6(9(13)16-3)5-11-7(2)4-8(10-11)12(14)15/h4,6H,5H2,1-3H3
    • InChI Key： NQFHYQHOYIOPHR-UHFFFAOYSA-N
    • SMILES： O(C)C(C(C)CN1C(C)=CC([N+](=O)[O-])=N1)=O

Computed Properties

  • Exact Mass: 227.09060590Da
  • Monoisotopic Mass: 227.09060590Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 278
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 89.9

methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M239365-100mg
Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6
100mg
 $ 185.00 2022-06-04
TRC
M239365-250mg
Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6
250mg
 $ 380.00 2022-06-04
TRC
M239365-500mg
Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6
500mg
 $ 600.00 2022-06-04
abcr
AB412936-500 mg
Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6
500MG
 €313.80 2023-02-03
abcr
AB412936-1 g
Methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6
1g
 €406.00 2023-04-24
Enamine
EN300-229338-0.05g
methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6 95%
0.05g
 $112.0 2024-06-20
Enamine
EN300-229338-0.1g
methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6 95%
0.1g
 $167.0 2024-06-20
Enamine
EN300-229338-0.25g
methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6 95%
0.25g
 $238.0 2024-06-20
Enamine
EN300-229338-0.5g
methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6 95%
0.5g
 $376.0 2024-06-20
Enamine
EN300-229338-1.0g
methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
 1005641-08-6 95%
1.0g
 $482.0 2024-06-20

methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1005641-08-6)methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
Order Number:A1096027
Stock Status:in Stock
Quantity:0.5g/1g/2g/5g/10g/25g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:17
Price ($):432.0/531.0/698.0/1192.0/1824.0/3283.0
Email:sales@amadischem.com

methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate Related Literature

1005641-08-6 (methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate) Related Products

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1005641-08-6)methyl 2-methyl-3-(5-methyl-3-nitro-1H-pyrazol-1-yl)propanoate
A1096027
Purity:99%/99%/99%/99%/99%/99%
Quantity:0.5g/1g/2g/5g/10g/25g
Price ($):432.0/531.0/698.0/1192.0/1824.0/3283.0
Email